SOLVENT RED 195

Specification

• CAS No.: 164251-88-1
• Molecular Formula: C11H11NO
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

The fundamental properties of Solvent Red 195 contribute significantly to its industrial utility and application scope. Understanding these properties provides insight into its performance characteristics and processing requirements.

Basic Physical Properties

Solvent Red 195 exhibits distinct physical characteristics that determine its handling, processing, and application parameters. The compound presents as a bluish red powder with a relatively low density compared to many other industrial colorants. Its melting point exceeds 200°C, indicating good thermal stability during processing operations at elevated temperatures.

Property	Value
Appearance	Bluish red powder
Density	0.39 g/cm³
Melting Point	216°C
Light Fastness in PS	8 (superior)
Heat Resistance in PS	300°C

These physical attributes contribute to the dye's processability and stability in various industrial applications, particularly in high-temperature polymer processing environments.

Solubility Characteristics

The solubility profile of Solvent Red 195 in various organic solvents is a critical parameter for formulation development and application procedures. This dye exhibits differential solubility across common industrial solvents, with particularly high solubility in dichloromethane.

Solvent	Solubility at 20°C (g/l)
Acetone	1.4
Butyl Acetate	1.3
Methylbenzene (Toluene)	2.7
Dichloromethane	37.1
Ethyl Alcohol	0.8

The solubility pattern indicates that Solvent Red 195 has greatest compatibility with halogenated solvents like dichloromethane, while exhibiting moderate solubility in ketones and esters, and lower solubility in alcohols. This solubility profile influences formulation strategies and processing methodologies in industrial applications.

Technical Performance Specifications

Solvent Red 195 demonstrates exceptional technical performance across various parameters that are crucial for industrial colorant applications. These specifications determine its suitability for specific applications and processing conditions.

Light Fastness and Heat Resistance

One of the most significant advantages of Solvent Red 195 is its outstanding light fastness and heat resistance properties. The compound achieves the highest light fastness rating of 8 on the blue wool scale in polystyrene applications, indicating exceptional resistance to fading under light exposure. This property is particularly valuable in applications where long-term color stability under outdoor or high-illumination conditions is required.

The heat resistance profile varies across different polymer matrices as illustrated in the table below:

Polymer Matrix	Heat Resistance (°C/5min)
PS (Polystyrene)	300
ABS (Acrylonitrile Butadiene Styrene)	280
PC (Polycarbonate)	330
PET (Polyethylene Terephthalate)	310

This exceptional thermal stability allows Solvent Red 195 to maintain color integrity during high-temperature processing operations common in polymer manufacturing and extrusion processes.

Application Range and Compatibility

The compatibility of Solvent Red 195 with various polymer systems has been extensively studied and documented. The dye exhibits differential performance across polymer matrices, with excellent results in some systems and conditional compatibility in others.

Polymer System	Compatibility Rating
PS, SAN, PVC-U	Recommended
SB, PMMA, PPO	Recommended
ABS, PC	Recommended/Conditional
PET, PBT	Recommended/Conditional
POM, PES fiber	Not recommended
PA6/PA66	Not recommended

This compatibility profile guides formulation specialists in selecting appropriate applications for Solvent Red 195 and optimizing its performance within specific polymer systems. The compound demonstrates particularly strong performance in styrene-based polymers and certain engineering plastics.

Industrial Applications

Solvent Red 195 finds widespread utilization across multiple industrial sectors, with particular emphasis on polymer coloration and fiber dyeing applications. Its technical attributes make it especially valuable in applications requiring high performance under demanding conditions.

Polymer Applications

In the polymer industry, Solvent Red 195 serves as a high-performance colorant for various plastic formulations. The dye is particularly effective in transparent applications where color brilliance and clarity are paramount considerations. For polymer applications, the recommended dosage varies based on the desired visual effect:

Application Type	Recommended Dosage (%)
Transparent applications	0.005
Non-transparent applications	0.01
Standard pigmentation (with 0.1% TiO₂)	0.05

The dye demonstrates excellent compatibility with numerous polymer systems including polystyrene (PS), high-impact polystyrene (HIPS), acrylonitrile butadiene styrene (ABS), polycarbonate (PC), rigid polyvinyl chloride (RPVC), polymethyl methacrylate (PMMA), styrene acrylonitrile (SAN), acrylonitrile styrene (AS), polyamide 6 (PA6), and polyethylene terephthalate (PET). This versatility enables manufacturers to achieve consistent coloration across diverse polymer formulations.

Fiber Applications

Beyond polymer applications, Solvent Red 195 has demonstrated particular efficacy in fiber coloration, especially polyester fibers. The dye's excellent thermal stability makes it compatible with the high-temperature processing conditions typical in fiber manufacturing operations. Industry sources specifically recommend Solvent Red 195 for polyester fiber applications due to its superior performance characteristics in this substrate.

The compound's excellent light fastness properties ensure long-term color stability in textile applications exposed to light, making it particularly valuable for outdoor textiles and other high-exposure applications. Its high tinting strength allows for efficient coloration at relatively low concentrations, optimizing cost-effectiveness in industrial-scale fiber dyeing operations.

Preparation Methods

The synthesis of Solvent Red 195 involves sophisticated chemical processes that have been refined to optimize yield, purity, and performance characteristics. Patent literature describes specific methodologies for its preparation.

The standard preparation process involves a diazo-reaction conducted in sulfuric acid with nitrosyl sulfuric acid, utilizing diazonium auxiliary agents as raw materials. A significant innovation in the process involves the addition of diazol ionic liquid stabilizers to obtain diazonium hydrolyzate, which subsequently undergoes coupling reaction with coupling auxiliary agents to generate Solvent Red 195.

The detailed preparation process typically includes:

• Preparation of diazol ionic liquid stabilizer

• Diazotization reaction in concentrated sulfuric acid

• Addition of nitrosyl sulfuric acid at controlled temperature

• Hydrolysis in ice water

• Addition of ionic liquid stabilizer

• Coupling reaction with appropriate auxiliary agents

• Filtration, washing, and drying to obtain the final product

This sophisticated synthesis route has addressed previous technical challenges, including the generation of large amounts of mineral sulfates and difficulties in stabilizing product quantities.

Trade Name	Manufacturer/Reference
Transparent Red 2B	Multiple manufacturers
Thermoplast Red 454	Referenced in technical literature
Thermoplast Red BS	Referenced in technical literature
Fastol Red 2B	Referenced in technical literature
Kenawax Red X2BP	Referenced in technical literature
Macrolex Red B	Referenced in technical literature
Polysolve Red 195	Referenced in technical literature
Sandoplast Red BB	Referenced in technical literature

These commercial formulations maintain the core technical properties of Solvent Red 195 while potentially offering optimized performance for specific application requirements or processing conditions.